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Compound of Interest

Compound Name: Benzoyl-DL-Valine

Cat. No.: B160827

An In-Depth Technical Guide to Benzoyl-DL-
Valine

This technical guide provides essential information regarding the chemical properties of
Benzoyl-DL-Valine, tailored for researchers, scientists, and professionals in drug
development. Below, you will find key data, a general experimental workflow for
characterization, and relevant structural information.

Core Compound Data

Benzoyl-DL-Valine is a derivative of the amino acid valine.[1] Key quantitative data for this
compound are summarized in the table below for easy reference and comparison.
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Property Value References

CAS Number 2901-80-6 [11[2]13][4]

Molecular Formula C12H15NOs3 [1112][31[4]

Molecular Weight 221.25 g/mol [1112][31[41[5]

Appearance Solid, White to Almost white (]
powder/crystal

Melting Point 132°C [2][4]

Boiling Point 451.8+28.0 °C (Predicted) [2]

Density 1.157+0.06 g/cm3 (Predicted) [2][3]

Experimental Protocols: A General Workflow

While specific, novel experimental protocols for a well-established chemical like Benzoyl-DL-
Valine are not typically published, a standard workflow for its characterization in a research
setting is outlined below. This workflow ensures the identity, purity, and basic characteristics of
the compound are confirmed before its use in further experimental applications.

The logical flow for characterizing a chemical standard such as Benzoyl-DL-Valine is
illustrated in the following diagram. This process begins with compound acquisition and
proceeds through identity and purity verification, concluding with preparation for experimental
use.
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Fig. 1: General workflow for chemical compound characterization.

As Benzoyl-DL-Valine is a derivative of an amino acid, it and similar compounds have been
explored for their potential as ergogenic dietary substances.[1] Such applications would follow

a rigorous characterization to ensure the quality of the material before any biological testing is
undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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